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Introduction
In solid-phase peptide synthesis (SPPS), the trityl (Trt) group is a widely utilized protecting

group for the side chains of amino acids such as Cysteine (Cys), Histidine (His), Asparagine

(Asn), and Glutamine (Gln).[1][2] Its popularity stems from its stability under the basic

conditions used for Fmoc deprotection and its lability under mild acidic conditions, allowing for

orthogonal protection strategies.[2][3] This application note provides a detailed protocol for the

selective on-resin deprotection of the Trt group, a critical step for subsequent on-resin

modifications like cyclization, phosphorylation, or labeling. The protocols outlined below offer a

systematic approach to achieving efficient and selective Trt group removal while the peptide

remains attached to the solid support.

Principle of Selective Trt Deprotection
The selective removal of the Trt group is achieved by exploiting its high sensitivity to mild acidic

conditions.[3] A low concentration of trifluoroacetic acid (TFA) in a non-polar solvent like

dichloromethane (DCM) is typically employed.[4] The acid protonates the ether or thioether

linkage of the Trt group to the amino acid side chain, leading to the formation of a stable trityl

carbocation and the deprotected side chain. To prevent side reactions, such as re-attachment

of the trityl cation to the peptide, scavengers like triisopropylsilane (TIS) or triethylsilane (TES)

are crucial additions to the deprotection cocktail.[4]
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Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for the

selective on-resin deprotection of the Trt group and the subsequent monitoring of the reaction.

Materials and Reagents
Peptide-resin with Trt-protected amino acid(s)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM), peptide synthesis grade

Triisopropylsilane (TIS) or Triethylsilane (TES)

Dimethylformamide (DMF), peptide synthesis grade

Methanol (MeOH)

Diisopropylethylamine (DIEA)

Kaiser test kit (Ninhydrin, Pyridine, Phenol, KCN solutions)[5][6][7]

Solid-phase synthesis vessel (e.g., fritted syringe or automated synthesizer reaction vessel)

Shaker or rocker

HPLC system for analysis

Mass spectrometer for analysis

Protocol 1: Selective On-Resin Trt Deprotection
This protocol is optimized for the selective removal of the Trt group while minimizing premature

cleavage of the peptide from acid-sensitive resins.

Resin Swelling: Swell the peptide-resin (100 mg) in DCM (2 mL) for 30 minutes in a solid-

phase synthesis vessel.
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Deprotection Cocktail Preparation: Prepare the deprotection cocktail by adding TFA and TIS

to DCM. The final concentrations can be varied to optimize deprotection (see Table 1). A

commonly used cocktail is 1% TFA and 2.5% TIS in DCM (v/v/v).

Deprotection Reaction:

Drain the DCM from the swollen resin.

Add the deprotection cocktail (2 mL) to the resin.

Gently agitate the mixture at room temperature for the desired time (e.g., 30 minutes). For

sensitive substrates, the deprotection can be performed in shorter intervals (e.g., 3 x 10

minutes), with fresh reagent added each time.[8]

Washing:

Drain the deprotection cocktail.

Wash the resin thoroughly with DCM (3 x 2 mL).

Wash with DMF (3 x 2 mL).

Wash with Methanol (2 x 2 mL).

Wash again with DCM (3 x 2 mL).

Neutralization (Optional but Recommended): To ensure the removal of any residual acid,

wash the resin with a solution of 1% DIEA in DMF (2 x 2 mL).

Final Washes: Wash the resin with DMF (3 x 2 mL) to prepare for the next synthetic step or

analysis.

Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: Monitoring Trt Deprotection with the Kaiser
Test
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The Kaiser test is a qualitative colorimetric assay to detect the presence of free primary

amines, which are exposed upon successful deprotection.[5][9]

Sample Preparation: Take a small sample of the resin beads (approx. 5-10 mg) after the

deprotection and washing steps.

Washing: Wash the resin sample in a small test tube with ethanol (3 x 1 mL) to remove any

residual pyridine from the test reagents which can give a false positive.[10]

Reagent Addition: Add 2-3 drops of each Kaiser test solution (phenol in ethanol, KCN in

pyridine, and ninhydrin in ethanol) to the resin beads.[7]

Incubation: Heat the test tube at 100-120°C for 5 minutes.[7]

Observation:

Positive Result: A deep blue color on the beads and in the solution indicates the presence

of free primary amines, confirming successful deprotection.

Negative Result: A yellow or colorless solution and beads indicate the absence of free

primary amines, suggesting incomplete deprotection.

Data Presentation
The efficiency of selective Trt deprotection is dependent on the concentration of TFA and the

reaction time. The following table summarizes typical conditions and expected outcomes.

Researchers should optimize these conditions for their specific peptide sequence and resin.
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TFA
Concentration
(% in DCM)

Scavenger
Reaction Time
(minutes)

Typical
Outcome

Reference

1 2.5% TIS 30

Selective

deprotection of

O-Trt on Serine.

[4][8]

1-3 2.5% TIS/TES 3 x 5
Effective for Mmt

deprotection.
[8]

10 2.5% TES 30

General protocol

for selective Trt

deprotection.

[4]

95
2.5% TIS, 2.5%

H₂O
120-180

Global

deprotection and

cleavage from

resin.

[3][11]

Table 1: Comparison of On-Resin Trt Deprotection Conditions. This table provides a guide to

selecting the appropriate TFA concentration and reaction time for selective Trt deprotection.
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On-Resin Selective Trt Deprotection Workflow

Start: Peptide-Resin with Trt Protection

1. Resin Swelling in DCM

2. Add Deprotection Cocktail
(e.g., 1% TFA, 2.5% TIS in DCM)

3. Agitate at Room Temperature

4. Wash with DCM

5. Wash with DMF

6. Neutralize with DIEA in DMF (Optional)

7. Final Washes with DMF

8. Analyze Deprotection (Kaiser Test / HPLC)

Incomplete

Proceed to Next Synthetic Step

Successful

End: Deprotected Peptide-Resin

Click to download full resolution via product page

Caption: Workflow for selective on-resin Trt deprotection.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b557765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway (Chemical Mechanism)

Acid-Catalyzed Trt Deprotection Mechanism

Peptide-Resin-SideChain-O-Trt

Protonation by TFA

H+ (from TFA)

[Peptide-Resin-SideChain-O(H+)-Trt]

Cleavage

Peptide-Resin-SideChain-OH Trt+ (Trityl Cation)

Scavenger (TIS/TES)

Trapping

Scavenged Trt+

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed Trt group deprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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